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Compound of Interest

Compound Name: Dihydrocytochalasin B

Cat. No.: B013727 Get Quote

Abstract
This document provides a detailed protocol for the preparation, storage, and handling of

Dihydrocytochalasin B stock solutions for research applications. Dihydrocytochalasin B, a

derivative of cytochalasin B, is a potent inhibitor of actin polymerization and is widely used in

cell biology to study processes involving the actin cytoskeleton, such as cell division and

motility. Unlike its parent compound, it does not inhibit glucose transport, making it a more

specific tool for studying cytoskeletal dynamics.[1][2] Proper preparation and storage of stock

solutions are critical for ensuring experimental reproducibility and efficacy. This protocol

outlines the necessary steps and provides key data in a structured format for researchers,

scientists, and drug development professionals.

Compound Information
Dihydrocytochalasin B is a fungal mycotoxin that disrupts actin filament function by binding to

the barbed end of actin filaments, thereby inhibiting the assembly and disassembly of actin

monomers.[1][3]
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Property Value Reference

Molecular Formula C₂₉H₃₉NO₅ [1][4]

Molecular Weight 481.62 g/mol [1]

Appearance White to off-white solid [1]

CAS Number 39156-67-7 [1][4]

Solubility
The solubility of Dihydrocytochalasin B is a critical factor in the preparation of stock solutions.

It is poorly soluble in aqueous solutions but readily dissolves in several organic solvents. It is

important to use high-purity, anhydrous solvents to ensure maximum solubility and stability of

the compound.

Solvent Solubility Reference

Dimethyl sulfoxide (DMSO) ≥ 20 mg/mL (≥ 41.53 mM) [1][3]

Dimethylformamide (DMF) 30 mg/mL (62.29 mM) [1][3]

Ethanol 20 mg/mL [3]

Water Essentially insoluble

Note: For hygroscopic solvents like DMSO, it is recommended to use a newly opened bottle to

ensure minimal water content, which can affect solubility.[1] Warming and sonication may be

necessary to fully dissolve the compound in DMF.[1]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Dihydrocytochalasin B in

DMSO. This is a commonly used concentration for cell culture experiments.
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Dihydrocytochalasin B powder (CAS 39156-67-7)

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure
Safety Precautions: Dihydrocytochalasin B is a mycotoxin and should be handled with care

in a well-ventilated area or a chemical fume hood. Wear appropriate PPE at all times.

Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular Weight ( g/mol

) / 1000 For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 1 mL x 10

mM x 481.62 g/mol / 1000 = 4.8162 mg

Weighing the Compound: Carefully weigh out the calculated amount of

Dihydrocytochalasin B powder using an analytical balance and place it into a sterile

microcentrifuge tube or vial.

Adding Solvent: Add the appropriate volume of anhydrous DMSO to the tube containing the

Dihydrocytochalasin B powder.

Dissolving the Compound: Tightly cap the tube and vortex thoroughly until the powder is

completely dissolved. Gentle warming (e.g., in a 37°C water bath) can aid in dissolution if

necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected (amber) tubes to avoid repeated freeze-thaw cycles.
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Storage and Stability
Proper storage is crucial for maintaining the activity of the Dihydrocytochalasin B stock

solution.

Storage Condition Duration Reference

Powder -20°C for up to 3 years [1]

In Solvent -80°C for up to 6 months [1]

In Solvent -20°C for up to 1 month [1]

Note: It is not recommended to store aqueous dilutions of the stock solution for more than one

day.[5]

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the general mechanism of action of Dihydrocytochalasin B.
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Experimental Workflow for Dihydrocytochalasin B Stock Solution Preparation
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Caption: Workflow for preparing Dihydrocytochalasin B stock solution.
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Simplified Mechanism of Dihydrocytochalasin B Action
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Caption: Dihydrocytochalasin B's inhibitory effect on actin polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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